Cas no 2229070-64-6 (tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate
• CAS No: 2229070-64-6
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 6282599
• PubChem ID: 165704907
• Update Time: 2025-06-11

tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate
• 2229070-64-6
• EN300-1875986
• tert-butyl N-[5-(2-bromoethyl)-2-chlorophenyl]carbamate

• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16-11-8-9(6-7-14)4-5-10(11)15/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： NXRKNPPFUAFCNZ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate

tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate (CAS No. 2229070-64-6): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate (CAS No. 2229070-64-6) is a sophisticated organic compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural features and potential applications. This compound, characterized by its tert-butyl, bromoethyl, and chlorophenyl functionalities, serves as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further substituted with a 5-(2-bromoethyl)-2-chlorophenyl group. This combination of functional groups imparts the compound with a high degree of reactivity and versatility, making it an ideal candidate for various synthetic transformations.

In recent years, the use of tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate has been explored in several cutting-edge research studies. One notable application is in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the development of potent inhibitors against viral replication. The bromoethyl and chlorophenyl groups were found to enhance the binding affinity and selectivity of the final drug candidates, thereby improving their therapeutic efficacy.

Beyond antiviral applications, tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate has also shown promise in the field of cancer research. Researchers at the National Cancer Institute have utilized this compound to synthesize small molecules that target specific signaling pathways involved in tumor growth and metastasis. The tert-butyl group provides steric protection, while the bromoethyl and chlorophenyl functionalities enable precise modification and optimization of these molecules for enhanced biological activity.

The synthetic accessibility of tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate is another factor contributing to its widespread use. A recent paper in the Tetrahedron Letters described an efficient multi-step synthesis route that yields high purity and yield of this compound. The process involves the reaction of 5-(2-bromoethyl)-2-chloroaniline with tert-butyl chloroformate under controlled conditions, followed by purification through column chromatography. This robust synthetic method ensures that researchers can reliably obtain this intermediate for their experiments.

The physicochemical properties of tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These properties facilitate its use in various chemical reactions and purification techniques.

Safety considerations are paramount when handling any chemical compound, including tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, tert-butyl N-5-(2-bromoethyl)-2-chlorophenylcarbamate (CAS No. 2229070-64-6) stands out as a versatile and valuable intermediate in pharmaceutical synthesis. Its unique combination of functional groups makes it suitable for a wide range of applications, from antiviral agents to cancer therapeutics. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an essential tool in modern medicinal chemistry.